Cas no 2034237-37-9 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide
• CAS No: 2034237-37-9
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6018718
• PubChem ID: 119101125
• Update Time: 2025-07-17

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]acetamide
• 2-(3,5-dimethylisoxazol-4-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)acetamide
• 2034237-37-9
• F6506-0723
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]acetamide
• AKOS026691956

• Inchi： 1S/C17H18N2O4S/c1-11-14(12(2)23-19-11)8-16(20)18-10-17(21,13-5-7-24-9-13)15-4-3-6-22-15/h3-7,9,21H,8,10H2,1-2H3,(H,18,20)
• InChI Key： QTQGVCMVMHQMEW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(CC1C(C)=NOC=1C)=O)O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide

Exploring 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide (CAS No. 2034237-37-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide (CAS No. 2034237-37-9) has emerged as a compound of significant interest. This molecule, with its intricate structure featuring oxazole, furan, and thiophene moieties, represents a fascinating subject for researchers exploring novel bioactive compounds. Its unique combination of heterocyclic rings and functional groups positions it as a potential candidate for various applications, particularly in drug discovery and material science.

The structural complexity of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide offers multiple sites for chemical modification, making it a versatile scaffold in synthetic chemistry. Researchers are particularly intrigued by the presence of the hydroxy and acetamide groups, which are known to enhance molecular interactions with biological targets. Recent studies have highlighted the growing importance of such heterocyclic compounds in addressing modern challenges like antimicrobial resistance and targeted cancer therapies, aligning with current trends in precision medicine and green chemistry.

From a synthetic perspective, the preparation of CAS No. 2034237-37-9 involves sophisticated multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields. The 3,5-dimethyl-1,2-oxazole component, in particular, has drawn attention due to its stability and electronic properties, which contribute to the overall reactivity of the molecule. In the context of AI-driven drug discovery, compounds like this are increasingly being studied through computational methods to predict their bioactivity and optimize their structures before laboratory synthesis.

The potential applications of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide extend beyond pharmaceuticals. Materials scientists are investigating its use in organic electronics, where its conjugated system and heteroatom-rich structure could contribute to novel conductive or semiconductive materials. This aligns with the growing demand for sustainable materials in the electronics industry, a topic frequently searched in academic and industrial circles.

Quality control and characterization of CAS No. 2034237-37-9 present their own challenges and opportunities. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These aspects are crucial for researchers who frequently search for "how to characterize complex heterocyclic compounds" or "best practices for compound purification." The compound's stability under various conditions is another area of active investigation, particularly for those exploring its potential in formulation development.

In the context of intellectual property, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide represents the kind of innovative chemical entity that often forms the basis of patents in the pharmaceutical and specialty chemicals sectors. The growing interest in patent landscaping and freedom-to-operate analyses reflects the commercial importance of such novel structures. Researchers and companies alike are increasingly searching for information on "emerging heterocyclic compounds in drug development" and "new chemical entities with therapeutic potential."

Environmental considerations surrounding the synthesis and use of CAS No. 2034237-37-9 are also gaining attention. The principles of green chemistry are being applied to develop more sustainable synthetic routes, reducing waste and energy consumption. This aligns with broader trends in the chemical industry toward eco-friendly synthesis and circular economy approaches, topics that consistently rank high in scientific searches and discussions.

Looking forward, the scientific community anticipates continued interest in 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylacetamide and related compounds. As research tools become more sophisticated and our understanding of structure-activity relationships deepens, such molecules may unlock new possibilities in medicine and technology. The compound serves as an excellent example of how fundamental chemical research can lead to potentially transformative applications across multiple disciplines.